Cas no 89807-39-6 (2-Propen-1-one, 3-(dimethylamino)-1-(2-hydroxy-5-methylphenyl)-)

2-Propen-1-one, 3-(dimethylamino)-1-(2-hydroxy-5-methylphenyl)- Properties

Names and Identifiers

• 2-Propen-1-one, 3-(dimethylamino)-1-(2-hydroxy-5-methylphenyl)-
• 3-(dimethylamino)-1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• DTXSID70694273
• (1Z)-3-(Dimethyliminio)-1-(2-hydroxy-5-methylphenyl)-1-propene-1-olate
• AKOS016340175
• 89807-39-6
• +Expand

• InChIKey： MKKLIEIMAOOPBV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO2/c1-9-4-5-11(14)10(8-9)12(15)6-7-13(2)3/h4-8,14H,1-3H3
• SMILES： CC1=CC(=C(C=C1)O)C(=O)C=CN(C)C

Computed Properties

• Exact Mass: 205.11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.11
• Heavy Atom Count: 15
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų